An In-depth Technical Guide to the Mechanism of Action of ONC201 in Cancer Cells
An In-depth Technical Guide to the Mechanism of Action of ONC201 in Cancer Cells
Disclaimer: Initial searches for a compound named "ONCOII" did not yield specific results for a known anti-cancer agent. This guide will focus on ONC201 (dordaviprone) , a well-researched, first-in-class imipridone with a distinct mechanism of action, to provide a representative and detailed technical overview as requested.
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
ONC201 is an orally bioavailable small molecule that exhibits potent anti-cancer activity through a novel, multi-faceted mechanism of action. Unlike traditional cytotoxic agents, ONC201 selectively induces apoptosis in cancer cells by engaging specific G protein-coupled receptors and mitochondrial proteases. This triggers a cascade of downstream signaling events, primarily involving the inactivation of pro-survival pathways and the activation of the integrated stress response, culminating in the upregulation of the extrinsic apoptosis pathway. This document provides a comprehensive overview of ONC201's core mechanism, supported by quantitative data from preclinical and clinical studies, detailed experimental methodologies, and visual diagrams of the key molecular interactions and pathways.
Core Mechanism of Action: Dual Targeting of DRD2 and ClpP
ONC201's anti-neoplastic effects are initiated through the engagement of two primary molecular targets: the Dopamine Receptor D2 (DRD2) and the mitochondrial caseinolytic protease P (ClpP).[1][2]
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Dopamine Receptor D2 (DRD2) Antagonism: ONC201 acts as a selective antagonist of DRD2, a G protein-coupled receptor that is often overexpressed in various cancers, including glioblastoma.[1][3] Antagonism of DRD2 by ONC201 disrupts downstream signaling pathways that promote cancer cell survival and proliferation.[4][5]
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Mitochondrial ClpP Agonism: ONC201 functions as an allosteric agonist of ClpP, a protease located in the mitochondrial matrix.[2][6] Hyperactivation of ClpP by ONC201 leads to the degradation of specific mitochondrial proteins, including components of the electron transport chain, which disrupts oxidative phosphorylation and induces mitochondrial stress.[2][3]
The dual engagement of these targets initiates two major downstream signaling cascades that converge to induce cancer cell death.
Signaling Pathways
Inactivation of Akt/ERK Survival Pathway
ONC201-mediated antagonism of DRD2 leads to the dual inactivation of the pro-survival kinases Akt and ERK.[1][7] This inactivation results in the dephosphorylation of the transcription factor Foxo3a, allowing it to translocate to the nucleus.[1][4] In the nucleus, Foxo3a promotes the transcription of pro-apoptotic genes, most notably the TNF-related apoptosis-inducing ligand (TRAIL).[1][7]
Activation of the Integrated Stress Response (ISR)
The binding of ONC201 to mitochondrial ClpP induces an atypical Integrated Stress Response (ISR).[2][4] This stress signaling leads to the phosphorylation of the eukaryotic initiation factor 2 alpha (eIF2α), which in turn results in the preferential translation of Activating Transcription Factor 4 (ATF4).[1][7] ATF4 translocates to the nucleus and, along with its downstream target C/EBP homologous protein (CHOP), upregulates the expression of Death Receptor 5 (DR5), the cognate receptor for TRAIL.[1][4]
Convergence on the TRAIL/DR5 Apoptosis Pathway
The dual mechanisms of ONC201 converge to potently activate the extrinsic apoptosis pathway. The upregulation of the TRAIL ligand (via Foxo3a) and its receptor DR5 (via ATF4/CHOP) on the same cancer cell leads to autocrine and paracrine signaling that triggers caspase-dependent apoptosis, selectively eliminating tumor cells while sparing normal cells.[4][7]
Quantitative Data
Preclinical Efficacy
ONC201 has demonstrated broad anti-cancer activity in various preclinical models.
Table 1: In Vitro Cytotoxicity of ONC201 in Cancer Cell Lines
| Cell Line | Cancer Type | IC50 (µM) | Citation |
|---|---|---|---|
| HCT116 | Colorectal Cancer | ~2.5 | [8] |
| MDA-MB-231 | Breast Cancer | ~5.0 | [2] |
| MDA-MB-468 | Breast Cancer | ~5.0 | [2] |
| A549 | Lung Cancer | ~10.0 | [1] |
| PC3 | Prostate Cancer | Not specified | [7] |
| PANC1 | Pancreatic Cancer | Not specified | [7] |
| Various Myeloma Lines | Multiple Myeloma | Not specified |[3] |
Table 2: In Vivo Efficacy of ONC201 in Xenograft Models
| Model | Cancer Type | Treatment | Outcome | Citation |
|---|---|---|---|---|
| HCT116 Xenograft | Colorectal Cancer | 120 mg/kg/week (oral) | Decreased tumor growth | [8] |
| NSCLC Xenograft | Lung Cancer | Not specified | Decreased tumor burden | [1] |
| Glioblastoma Xenograft | Glioblastoma | Single dose | Doubled median survival | [6] |
| PDAC Xenograft | Pancreatic Cancer | Combination w/ TLY012 | Significantly delayed tumor growth |[9] |
Clinical Efficacy
Clinical trials have shown promising activity for ONC201, particularly in patients with H3 K27M-mutant diffuse midline gliomas (DMG).
Table 3: Clinical Trial Results for ONC201 in H3 K27M-Mutant DMG
| Parameter | Value | Patient Population | Citation |
|---|---|---|---|
| Overall Response Rate (ORR) by RANO-HGG | 20.0% (95% CI, 10.0-33.7) | Recurrent H3 K27M-mutant DMG (n=50) | [10] |
| Disease Control Rate (DCR) | 40.0% (95% CI, 26.4-54.8) | Recurrent H3 K27M-mutant DMG (n=50) | [11] |
| Median Duration of Response | 11.2 months | Recurrent H3 K27M-mutant DMG (n=50) | [11] |
| Median Overall Survival (non-recurrent) | 21.7 months | H3K27M-DMG (n=11) | [8] |
| Median Overall Survival (recurrent) | 9.3 months | H3K27M-DMG (n=30) | [8] |
| PFS6 (Progression-Free Survival at 6 months) | 11.8% | Recurrent Glioblastoma (n=17) |[4][5] |
Experimental Protocols
Cell Viability Assay (MTT Assay)
This protocol assesses the cytotoxic effect of ONC201 on cancer cell lines.
Detailed Steps:
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Cell Seeding: Plate cancer cells (e.g., MDA-MB-231, HCT116) in 96-well plates at a density of 3,000-5,000 cells per well and incubate overnight.[2]
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Treatment: Prepare serial dilutions of ONC201 in culture medium. Replace the existing medium with the ONC201-containing medium. Include wells with DMSO vehicle control.
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Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator.[2][8]
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MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.
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Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
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Measurement: Read the absorbance at 570 nm.
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Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability. Plot the results to calculate the IC50 value.
Western Blot Analysis
This protocol is used to detect changes in protein expression and phosphorylation states following ONC201 treatment.
Detailed Steps:
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Cell Lysis: Treat cells (e.g., A549) with ONC201 (e.g., 10 µM) for a specified time (e.g., 2, 24, 48, or 72 hours).[1][4] Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. For nuclear translocation studies, perform nuclear/cytoplasmic fractionation.[1][12]
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Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.
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SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-polyacrylamide gel.
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Transfer: Transfer the separated proteins to a PVDF membrane.
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Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
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Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C. Key antibodies include:
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Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
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Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
In Vivo Xenograft Study
This protocol evaluates the anti-tumor efficacy of ONC201 in an animal model.
Detailed Steps:
-
Cell Implantation: Subcutaneously inject cancer cells (e.g., 1-5 x 10^6 HCT116 cells) mixed with Matrigel into the flank of immunocompromised mice (e.g., athymic nude mice).[12]
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Tumor Growth: Monitor tumor growth by measuring with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2.
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Randomization: When tumors reach a specified volume (e.g., 100-200 mm³), randomize mice into treatment and control groups.[12]
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Treatment Administration: Administer ONC201 orally (e.g., via gavage) at a specified dose and schedule (e.g., 50-120 mg/kg, once weekly).[8][12] The control group receives the vehicle (e.g., 0.5% methylcellulose).
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Monitoring: Monitor tumor volume and body weight throughout the study.
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Endpoint: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further pharmacodynamic analysis (e.g., IHC or Western blot for TRAIL, DR5, cleaved caspase-3).[9][12]
Conclusion
ONC201 represents a novel class of anti-cancer agents with a unique and well-defined mechanism of action. By dually targeting DRD2 and ClpP, it orchestrates a potent pro-apoptotic program in cancer cells through the coordinated inactivation of survival signaling and activation of the integrated stress response. The preclinical and emerging clinical data, particularly in challenging malignancies like H3 K27M-mutant gliomas, underscore its therapeutic potential. The methodologies outlined in this guide provide a framework for researchers to further investigate and harness the unique properties of this promising compound.
References
- 1. researchgate.net [researchgate.net]
- 2. researchgate.net [researchgate.net]
- 3. researchgate.net [researchgate.net]
- 4. ONC201 enhances the cytotoxic effect of cisplatin through ATF3/ATF4/CHOP in head and neck squamous cell carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
- 5. ONC201: a new treatment option being tested clinically for recurrent glioblastoma - Ralff - Translational Cancer Research [tcr.amegroups.org]
- 6. Clinical Efficacy of ONC201 in H3K27M-Mutant Diffuse Midline Gliomas Is Driven by Disruption of Integrated Metabolic and Epigenetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Mitochondrial Protease ClpP is a Target for the Anticancer Compounds ONC201 and Related Analogues - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Combination of ONC201 and TLY012 induces selective, synergistic apoptosis in vitro and significantly delays PDAC xenograft growth in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. academic.oup.com [academic.oup.com]
- 11. pubs.acs.org [pubs.acs.org]
- 12. benchchem.com [benchchem.com]
